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An In-depth Technical Guide to the Mechanical Properties of Recycled Poly(vinyl butyral)
Films

Introduction

Poly(vinyl butyral) (PVB) is a thermoplastic polymer widely utilized as an interlayer in
laminated safety glass, particularly in automotive windshields and architectural applications.[1]
[2] Its notable properties include high tensile strength, impact resistance, optical clarity, and
strong adhesion.[1] The growing volume of end-of-life laminated glass presents a significant
opportunity for recycling and reusing PVB, contributing to a more circular economy.[3][4] This
technical guide provides a comprehensive overview of the mechanical properties of recycled
PVB (rPVB) films, intended for researchers, scientists, and professionals in materials science
and product development.

Data Presentation: Mechanical and Thermal
Properties of Recycled PVB

The mechanical and thermal properties of recycled PVB can vary depending on the recycling
process, the source of the waste laminated glass, and the presence of plasticizers and other
additives. The following tables summarize key quantitative data from various studies.

Table 1: Tensile Properties of Recycled PVB Films
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Property Value Standard Source(s)

Tensile Strength at

17.51 - 30.6 MPa DIN EN ISO 527-1 [5][6]
Break

Elongation at Break 145.96% - 361.2% DIN EN I1SO 527-1 [5][6]

6.9 - 31.4 MPa (for
Young's Modulus o - [7]
plasticized PVB)

Table 2: Thermal Properties of Recycled PVB

Property Value Standard Source(s)
Glass Transition Temp
15-72°C DIN ISO 11357 [51[8]
(Tg)
Melting Temperature
150 - 253 °C DIN 53015 [1][8]

(Tm)

Experimental Protocols
PVB Recycling Process from Laminated Glass

The recycling of PVB from laminated glass is a multi-step process designed to separate the
polymer interlayer from the glass and purify it for reuse.[4][9]

Crushing and Separation: Laminated glass is first mechanically crushed into smaller pieces.

[4]

« Initial Separation: The crushed mixture undergoes a separation process, often involving
mechanical and chemical methods, to separate the glass fragments from the PVB film.[4][9]

e Washing and Purification: The recovered PVB film is washed to remove residual glass
particles and other impurities.[10] Chemical treatments may be employed for further
purification.[10]

¢ Drying and Processing: The cleaned PVB is dried and then processed, typically into flakes or
pellets, which can be used for manufacturing new products.[3]
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PVB Recycling Workflow

Tensile Testing of Recycled PVB Films (ISO 527-3 |
ASTM D638)

Tensile testing is performed to determine the tensile strength, elongation, and modulus of the
recycled PVB films.[11][12]
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Specimen Preparation: Test specimens are prepared from the recycled PVB films, typically in
a dumbbell or dog-bone shape, according to the dimensions specified in the standard (e.g.,
ISO 527-3 for films <1mm thick, ASTM D638 for plastics up to 14mm thick).[6][12][13]

Conditioning: Specimens are conditioned at a standard temperature and humidity (e.g., 23°C
and 50% relative humidity) for a specified period before testing.

Test Setup: The specimen is mounted in the grips of a universal testing machine.[5] An
extensometer can be attached to the specimen for precise strain measurement.

Testing: A tensile load is applied to the specimen at a constant crosshead speed until it
fractures.[12] The force and displacement are recorded throughout the test.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the
tensile strength, elongation at break, and Young's modulus are calculated.[8]
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Tensile Testing Workflow
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Differential Scanning Calorimetry (DSC) of Recycled
PVB (ISO 11357)

DSC is used to determine the thermal properties of the recycled PVB, such as the glass
transition temperature (Tg) and melting temperature (Tm).[7][14][15]

Sample Preparation: A small sample of the recycled PVB (typically 5-10 mg) is weighed and
hermetically sealed in a DSC pan (commonly aluminum).[1][16]

¢ Instrument Setup: An empty, sealed pan is used as a reference. The sample and reference
pans are placed in the DSC instrument.[1]

e Thermal Program: The instrument is programmed to heat and/or cool the sample at a
controlled rate (e.g., 10°C/min) over a specified temperature range.[16] An inert atmosphere,
typically nitrogen, is maintained in the sample chamber.

» Measurement: The DSC measures the difference in heat flow between the sample and the
reference as a function of temperature.[17]

» Data Analysis: The resulting thermogram is analyzed to identify thermal transitions. The
glass transition (Tg) appears as a step change in the baseline, while melting (Tm) is
observed as an endothermic peak.[17]
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DSC Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1164891#mechanical-properties-of-recycled-poly-
vinyl-butyral-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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